Cas no 253679-13-9 (3-(3-Chloro-4-methylphenyl)benzonitrile)

• Product Name: 3-(3-Chloro-4-methylphenyl)benzonitrile
• CAS No: 253679-13-9
• MF: C₁₄H₁₀ClN
• MW: 227.688902378082
• MDL: MFCD20529478
• CID: 851608
• PubChem ID: 56776771
• Update Time: 2025-05-20

3-(3-Chloro-4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-4-methylphenyl)benzonitrile

• MDL： MFCD20529478
• Inchi： 1S/C14H10ClN/c1-10-5-6-13(8-14(10)15)12-4-2-3-11(7-12)9-16/h2-8H,1H3
• InChI Key： UHBIPJZPCKGXMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 227.0501770g/mol
• Monoisotopic Mass: 227.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(3-Chloro-4-methylphenyl)benzonitrile

3-(3-Chloro-4-methylphenyl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 253679-13-9, commonly referred to as 3-(3-Chloro-4-methylphenyl)benzonitrile, is a fascinating organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzonitrile group attached to a substituted phenyl ring. The presence of the chlorine and methyl substituents on the phenyl ring imparts distinct chemical and physical properties, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential of 3-(3-Chloro-4-methylphenyl)benzonitrile in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and composites, where its electronic properties play a crucial role. The benzonitrile group, known for its strong electron-withdrawing nature, enhances the stability and conductivity of materials derived from this compound. This has led to its consideration in applications such as flexible electronics and energy storage devices.

In the pharmaceutical industry, 3-(3-Chloro-4-methylphenyl)benzonitrile has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been extensively studied. Recent findings suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic agents. However, further research is required to fully understand its bioavailability and toxicity profiles.

The synthesis of 3-(3-Chloro-4-methylphenyl)benzonitrile involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the chlorine and methyl groups is followed by the attachment of the benzonitrile moiety through coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the fate and behavior of 3-(3-Chloro-4-methylphenyl)benzonitrile in natural systems is critical. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing the long-term ecological risks associated with this compound to ensure sustainable practices in its production and use.

In conclusion, 3-(3-Chloro-4-methylphenyl)benzonitrile (CAS No. 253679-13-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in advancing materials science, pharmaceuticals, and environmental sustainability. Continued exploration into its properties and potential uses will undoubtedly unlock new opportunities for innovation in these fields.